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2-Hydroxy-3,5,4'-
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CAS No.: 99585-50-9

Cat. No.: B6331720

Get Quote

Application Note: 2-Hydroxy-3,5,4'-trichlorobenzophenone (H-TCBP) in Antimicrobial

Research

Introduction & Chemical Profile
2-Hydroxy-3,5,4'-trichlorobenzophenone (H-TCBP) is a halogenated benzophenone

derivative that serves as a critical pharmacophore in the development of non-antibiotic

antimicrobial agents.[1][2] Structurally, it acts as a ketone-bridged analog of Triclosan (2,4,4'-

trichloro-2'-hydroxydiphenyl ether).[1][2] While Triclosan utilizes an ether linkage, H-TCBP

incorporates a carbonyl bridge, altering its polarity and metabolic stability while retaining the

essential phenol-halogen motif required for antimicrobial activity.[1][2]

Research indicates that H-TCBP and related poly-halogenated benzophenones exhibit potent

activity against Gram-positive bacteria (e.g., Staphylococcus aureus, Bacillus subtilis) and

certain fungi.[1][2] Its mechanism is dual-modal:
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Membrane Perturbation: The lipophilic halogenated rings insert into the bacterial cell

membrane, disrupting proton motive force (PMF).[1][2]

Enzyme Inhibition (Putative): Due to its structural homology with Triclosan, H-TCBP is a

candidate inhibitor of Enoyl-ACP reductase (FabI), a key enzyme in bacterial fatty acid

biosynthesis (FAS-II pathway).[1][2]

Table 1: Chemical Properties & Handling

Property Specification Experimental Note

CAS No. N/A (Catalog: Indofine 19-079)
Verify batch purity via HPLC

(>98% recommended).

MW 301.56 g/mol --

Appearance
White to off-white crystalline

solid
--

Solubility
DMSO (>20 mg/mL), Ethanol,

Acetone

Insoluble in water. Pre-dissolve

in DMSO before adding to

media.[1][2]

Stability
Stable at RT; protect from

strong UV

Halogenated benzophenones

can act as photo-initiators;

keep dark.[1][2]

Storage 2-8°C (Desiccated)

Hygroscopic potential is low,

but moisture affects weighing

accuracy.[1][2]

Experimental Workflows & Protocols
Application 1: In Vitro Susceptibility Testing (MIC/MBC)
Objective: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal

Concentration (MBC) against target pathogens.

Rationale: Since H-TCBP is highly hydrophobic, standard aqueous preparation will precipitate

the compound, leading to false negatives.[1][2] The use of a solvent control (DMSO) is critical.
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[1][2]

Protocol:

Stock Preparation: Dissolve H-TCBP in 100% DMSO to a concentration of 10 mg/mL

(approx. 33 mM).

Intermediate Dilution: Dilute the stock 1:10 in sterile Cation-Adjusted Mueller-Hinton Broth

(CAMHB) to achieve 1 mg/mL (10% DMSO). Note: Some precipitation may occur; vortex

vigorously or use a higher DMSO ratio if needed, but keep final assay DMSO < 2%.

Plate Setup (96-well):

Add 100 µL of CAMHB to columns 2–12.[1][2]

Add 200 µL of the 1 mg/mL intermediate to column 1.

Perform serial 2-fold dilutions from column 1 to 10.[1][2] Discard 100 µL from column 10.

Column 11: Growth Control (Bacteria + Media + Solvent).[1][2]

Column 12: Sterility Control (Media + Solvent only).

Inoculation: Add 100 µL of bacterial suspension (adjusted to

CFU/mL) to wells 1–11.

Final Test Range: 500 µg/mL down to ~1 µg/mL.[1][2]

Final DMSO conc: < 1% (Non-toxic to most bacteria).[1][2]

Incubation: 37°C for 18–24 hours.

Readout: Visual turbidity or OD600 absorbance.

MIC: Lowest concentration with no visible growth.[1][2]

MBC: Plate 10 µL from clear wells onto Agar. Lowest concentration with ngcontent-ng-

c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">
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killing.[2]

Application 2: Mode of Action – Membrane Potential
Assay
Objective: Assess if H-TCBP acts as a membrane depolarizer (protonophore), similar to other

phenolic uncouplers.

Method: BacLight™ Bacterial Membrane Potential Kit (DiOC2(3)).[1][2]

Protocol:

Cell Prep: Grow S. aureus to mid-log phase (ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

). Wash in PBS.[2]

Staining: Dilute cells to

CFU/mL in PBS containing 30 µM DiOC2(3).

Treatment:

Test: H-TCBP at

and

MIC.

Positive Control: CCCP (Carbonyl cyanide m-chlorophenyl hydrazone) at 5 µM (known

depolarizer).[1][2]

Negative Control: DMSO only.

Measurement:

Incubate 15–30 mins.

Analyze via Flow Cytometry or Fluorescence Plate Reader.[1][2]
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Red Fluorescence (aggregated dye): Indicates high membrane potential (Healthy).[1][2]

Green Fluorescence (monomer dye): Indicates low membrane potential (Depolarized).[1]

[2]

Interpretation: A shift from Red ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""

class="inline ng-star-inserted">

Green ratio indicates H-TCBP collapses the proton gradient, confirming membrane activity.
[2]

Visualization of Experimental Logic
The following diagram illustrates the decision tree for characterizing H-TCBP, distinguishing

between general membrane destruction and specific enzymatic inhibition (FabI).

Compound: H-TCBP
(Benzophenone Scaffold)

Primary Screen: MIC/MBC
(Gram+ vs Gram-)

Activity Detected?

Assay: Membrane Integrity
(DiOC2(3) / Propidium Iodide)

MIC < 10 µg/mL

Assay: FabI Inhibition
(NADH Oxidation Kinetics)

Structural Homology
to Triclosan

Result: Depolarization
(General Biocide)

Red/Green Ratio Shift

Result: FabI Blockage
(Specific Target: FAS-II)

Reduced NADH Consumption
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Click to download full resolution via product page

Caption: Workflow for elucidating the mechanism of action of H-TCBP, prioritizing membrane

vs. enzymatic targets based on structural SAR.

Data Analysis & Interpretation
When analyzing results for H-TCBP, researchers should compare potency against established

benchmarks.[1][2]

Table 2: Expected Activity Profile (Benchmark Comparison)

Organism
H-TCBP Expected
MIC

Triclosan (Control)
MIC

Interpretation

S. aureus (MSSA) 1 – 8 µg/mL 0.01 – 0.1 µg/mL

H-TCBP is generally

less potent than

Triclosan but may

evade specific FabI

mutations.[1][2]

E. coli (Wt) > 64 µg/mL 0.1 – 2 µg/mL

Gram-negative efflux

pumps (AcrAB-TolC)

likely extrude

hydrophobic

benzophenones.[1][2]

E. coli (ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

tolC)

2 – 16 µg/mL < 0.1 µg/mL

Activity restoration in

efflux mutants

confirms permeability

issues, not lack of

target binding.[2]

Critical Insight: If H-TCBP shows rapid bactericidal activity (< 1 hour) in Time-Kill assays, the

mechanism is likely membrane disruption.[1][2] If activity is bacteriostatic or slow-cidal (> 6

hours), it suggests metabolic inhibition (FabI).[1][2]
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Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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